Cas no 1700282-25-2 (1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-)

• Product Name: 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-
• CAS No: 1700282-25-2
• MF: C₇H₁₁N₃S
• MW: 169.247339487076
• CID: 5939798
• PubChem ID: 84731801
• Update Time: 2025-10-28

1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-
• 1700282-25-2
• EN300-783669
• 1-(Thiolan-3-yl)-1H-imidazol-2-amine

• Inchi： 1S/C7H11N3S/c8-7-9-2-3-10(7)6-1-4-11-5-6/h2-3,6H,1,4-5H2,(H2,8,9)
• InChI Key： IXMBSXFJZZHWCM-UHFFFAOYSA-N
• SMILES： C1(N)N(C2CCSC2)C=CN=1

Computed Properties

• Exact Mass: 169.06736854g/mol
• Monoisotopic Mass: 169.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• Density: 1.47±0.1 g/cm3(Predicted)
• Boiling Point: 397.8±52.0 °C(Predicted)
• pka: 7.92±0.69(Predicted)

Additional information on 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)-

1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- (CAS No: 1700282-25-2)

The compound 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- (CAS No: 1700282-25-2) is a heterocyclic amine with significant potential in various fields of chemistry and materials science. This compound, characterized by its imidazole ring substituted with a tetrahydrothiophene group, has garnered attention due to its unique electronic properties and structural versatility.

Recent studies have highlighted the importance of imidazole derivatives in drug discovery and material synthesis. The imidazole ring, a five-membered aromatic structure containing two nitrogen atoms, is known for its ability to form hydrogen bonds and act as a coordinating ligand. This makes it particularly useful in the development of bioactive molecules and coordination compounds.

The substitution of the imidazole ring with a tetrahydrothiophene group introduces additional functional diversity. Tetrahydrothiophene, a saturated five-membered ring containing sulfur, contributes to the compound's stability and enhances its solubility in organic solvents. This combination of properties makes 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- a promising candidate for applications in catalysis, pharmaceuticals, and electronic materials.

In the field of catalysis, researchers have explored the use of this compound as a ligand in transition metal complexes. Its ability to coordinate with metal ions has been leveraged to create efficient catalysts for organic transformations, such as alkene epoxidation and C-H activation reactions. These advancements underscore the compound's role in sustainable chemical synthesis.

Pharmaceutical applications of 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- are being actively investigated due to its potential as a bioisostere or scaffold in drug design. The imidazole moiety is found in several FDA-approved drugs, including antifungal agents like clotrimazole and antiviral medications like ribavirin. The incorporation of the tetrahydrothiophene group may further enhance pharmacokinetic properties such as absorption and bioavailability.

From a materials science perspective, this compound has shown promise in the development of novel semiconductors and organic electronics. Its electronic properties, including high electron mobility and thermal stability, make it suitable for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). Recent research has demonstrated that thin films of this compound exhibit excellent charge transport characteristics, paving the way for its use in next-generation electronic devices.

In terms of environmental impact and safety, 1H-Imidazol-2-amine, 1-(tetrahydro-3-thienyl)- has been shown to be biodegradable under specific conditions. Studies indicate that it undergoes microbial degradation when exposed to aerobic environments, reducing its persistence in the environment. This attribute aligns with growing concerns over chemical sustainability and eco-friendly practices.

Despite its numerous advantages, further research is required to fully exploit the potential of 1H-imidazol derivatives like CAS No: 1700282-25-2. Ongoing investigations are focused on optimizing synthetic routes to improve yield and purity while minimizing environmental impact. Additionally, comprehensive toxicity studies are being conducted to ensure safe handling and application across various industries.

In conclusion, 1H-imidazol derivatives, particularly CAS No: 1700282-25-, represent a class of compounds with diverse applications spanning chemistry, pharmacology, and materials science. Their unique structural features and functional versatility continue to drive innovation across these disciplines.